Cas no 2680670-57-7 (4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-3-carboxylic acid
• CAS No: 2680670-57-7
• MF: C₈H₉N₃O₄
• MW: 211.174761533737
• CID: 5646258
• PubChem ID: 165906307
• Update Time: 2023-11-27

4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazole-3-carboxylic acid
• EN300-28272908
• 2680670-57-7
• 4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C8H9N3O4/c1-2-3-15-8(14)10-5-4-9-11-6(5)7(12)13/h2,4H,1,3H2,(H,9,11)(H,10,14)(H,12,13)
• InChI Key： DRTYOGKUMCJMBE-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C=NNC=1C(=O)O)=O

Computed Properties

• Exact Mass: 211.05930578g/mol
• Monoisotopic Mass: 211.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 104Ų